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Compound of Interest

Compound Name: 4-Benzyloxy-2-(1H)-pyridone

Cat. No.: B1336177

An In-depth Technical Guide to 4-Benzyloxy-2-
(1H)-pyridone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 4-Benzyloxy-2-(1H)-pyridone, a heterocyclic compound of interest in medicinal
chemistry and organic synthesis. The information presented herein is intended to support
research and development activities by providing key data and experimental methodologies.

Core Chemical and Physical Properties

4-Benzyloxy-2-(1H)-pyridone is a solid, appearing as a yellow to orange to brown powder.[1]
[2][3] Its core structure consists of a pyridone ring substituted with a benzyloxy group at the 4-
position. This substitution influences its electronic properties and reactivity. The 2-pyridone
nucleus is considered a "privileged scaffold" in medicinal chemistry due to its ability to interact
with various biological targets.[4]

A summary of its key quantitative properties is presented in the table below for easy reference
and comparison.
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Property Value Source(s)
Molecular Formula C12H11NO2 (113151617181
Molecular Weight 201.22 g/mol [11[71[8]
Melting Point 199-203 °C [1112]131[5]
Boiling Point (Predicted) 464.3 £45.0 °C [1112][8]

Density (Predicted)

1.20+£ 0.1 g/cm3

[1](2](8]

pKa (Predicted) 11.09 £ 0.10 [1112][8]
Yellow to orange to brown

Appearance [1112][3]
powder

CAS Number 53937-02-3 (113151071

Experimental Protocols

Detailed methodologies for the synthesis and key reactions involving 4-Benzyloxy-2-(1H)-

pyridone are outlined below.

The synthesis of 4-Benzyloxy-2-(1H)-pyridone is commonly achieved from 4-

benzyloxypyridine-N-oxide.[1][2][4] The general procedure is as follows:

o Reaction Setup: 4-benzyloxypyridine-N-oxide (e.g., 24.8 g, 123 mmol) is combined with
acetic anhydride (e.g., 150 mL).[1][2]

e Reflux: The mixture is heated to reflux and maintained for 1.5 hours.[1][2]

o Cooling and Concentration: After the reaction is complete, the system is cooled to room

temperature. The excess acetic anhydride is then removed under reduced pressure.[1][2]

» Dissolution and Heating: The resulting residue is dissolved in a solvent mixture of ethyl
acetate (e.g., 150 mL) and methanol (e.g., 10 mL) and stirred at 60 °C for 2 hours.[1][2]

» Precipitation and Filtration: Upon cooling to room temperature, a solid precipitates. This

crude product is collected by filtration.[1][2]
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 Purification: The crude product is purified by recrystallization from a mixture of methanol and
ethyl acetate to yield pure 4-benzyloxy-2-(1H)-pyridone.[1][2]
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Synthesis Workflow of 4-Benzyloxy-2-(1H)-pyridone

Start: 4-benzyloxypyridine-N-oxide
+ Acetic Anhydride

Heat to reflux for 1.5 hours

ork-up

Cool to room temperature
Concentrate under reduced pressure

l

Dissolve in Ethyl Acetate/Methanol
Stir at 60°C for 2 hours

Isolation

Cool to room temperature
Filter precipitated solid

Purification

Recrystallize from
Methanol/Ethyl Acetate

End: Pure 4-Benzyloxy-2-(1H)-pyridone
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N-Alkylation of 4-Benzyloxy-2-(1H)-pyridone

Alkylating Agent

n-Bu4NI, KOBu-t
(e.g., Benzyl Halide)

Anhydrous conditions

4-Benzyloxy-2-(1H)-pyridone

N-alkylated
2-pyridone derivative

Spectroscopic Characterization Workflow

4-Be 0 pyridone

Analyzes

NMR Spectroscopy VA
(*H and 3C) IR Spectroscopy Mass Spectrometry UV-Vis Spectroscopy

Shows
electronic transitions

Determines
molecular weight

Identifies
functional groups

Provides
C-H framework

Confirmed Molecular Structure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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